Ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate

• IUPAC Name: ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6-4-13-5-11-7(10)3-8(13)12-6/h3-5H,2H2,1H3
• InChI Key: WMQUXPLJSXZVPY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=NC(=CC2=N1)Cl
• Molecular Formula: C9H8ClN3O2
• DSSTOX Substance ID: DTXSID30676691
• Molecular Weight: 225.63 g/mol
• CAS RN: 1105187-40-3

Description

Ethyl 7-chloroimidazo[1,2-a]pyrimidine-2-carboxylate is a chemical compound with the linear formula C9H8O2N3Cl1. It is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of condensed pyrimidines, such as Ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate, often involves the use of the Dimroth rearrangement. This rearrangement can be subdivided into two types: relocation of heteroatoms within the rings of condensed systems (Type I) and migration of exo- and endocyclic heteroatoms in heterocyclic systems (Type II).

Molecular Structure Analysis

The molecular structure of Ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate can be represented by the SMILES string ClC1=NC2=NC(C(OCC)=O)=CN2C=C1. The InChI key for this compound is JJZDDYRUJCEALX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate is a powder. The compound has a molecular weight of 225.63172.

Scientific Research Applications

Antituberculosis Agents

• Scientific Field: Medicinal Chemistry
• Application Summary: Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).
• Methods of Application: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.
• Results: A compound with a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring showed improved potency against extracellular (MIC 80, 0.0009 μM) as well as intracellular (MIC 80, 0.00045 μM) Mtb with good microsomal stability (t 1/2 – human 83 min and mouse 63 min).

Pharmacologically Active Decorated Six-Membered Diazines

• Scientific Field: Organic and Medicinal Chemistry
• Application Summary: Diazines, including pyridazine, pyrimidine and pyrazine, are widespread two-nitrogen containing compounds that constitute a central building block for a wide range of pharmacological applications. They exhibit a variety of biological activities, including antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities.
• Methods of Application: The synthetic approaches applied in preparing these compounds focus on improving druglikeness and ADME-Tox properties.
• Results: These compounds have been found to be effective in a variety of therapeutic disciplines due to their high degree of structural diversity.

Synthesis of Pyrimidine Derivatives

• Scientific Field: Organic Chemistry
• Application Summary: Pyrimidine derivatives are synthesized through a one-pot, three-component reaction. This process involves the reaction of an aldehyde, malononitrile, and benzamidine hydrochloride.
• Methods of Application: The synthesis is performed in the presence of magnetic nano Fe3O4 particles as the catalyst under solvent-free conditions.
• Results: This method results in the formation of pyrimidine derivatives.

Synthesis of Pyrimidine Derivatives

• Scientific Field: Organic Chemistry
• Application Summary: Pyrimidine derivatives are synthesized through a one-pot, three-component reaction. This process involves the reaction of an aldehyde, malononitrile, and benzamidine hydrochloride.
• Methods of Application: The synthesis is performed in the presence of magnetic nano Fe3O4 particles as the catalyst under solvent-free conditions.
• Results: This method results in the formation of pyrimidine derivatives.

Future Directions

The future directions for research on Ethyl 7-chloroimidazo[1,2-c]pyrimidine-2-carboxylate and similar compounds could involve further exploration of their potential as antituberculosis agents. Additionally, more research could be done to understand the specific chemical reactions involving these compounds and their mechanisms of action.